Cas no 1309565-97-6 (5-Chloro-2-ethynylbenzaldehyde)

• Product Name: 5-Chloro-2-ethynylbenzaldehyde
• CAS No: 1309565-97-6
• MF: C₉H₅ClO
• MW: 164.59
• CID: 4582712
• PubChem ID: 71573549
• Update Time: 2025-10-29

5-Chloro-2-ethynylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• CS-0198907
• E76635
• SCHEMBL22686751
• 1309565-97-6
• BS-50946
• 5-chloro-2-ethynylbenzaldehyde
• 5-Chloro-2-ethynylbenzaldehyde

• Inchi： 1S/C9H5ClO/c1-2-7-3-4-9(10)5-8(7)6-11/h1,3-6H
• InChI Key： YMVRAAKGJMCDHK-UHFFFAOYSA-N
• SMILES： C1(=CC(C=O)=C(C#C)C=C1)Cl

Computed Properties

• Exact Mass: 164.0028925g/mol
• Monoisotopic Mass: 164.0028925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-Chloro-2-ethynylbenzaldehyde

5-Chloro-2-ethynylbenzaldehyde: A Comprehensive Overview

5-Chloro-2-ethynylbenzaldehyde, with the CAS number 1309565-97-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a chlorinated ethynyl group. The presence of the chlorine atom at the 5-position and the ethynyl group at the 2-position introduces interesting electronic and steric effects, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 5-Chloro-2-ethynylbenzaldehyde in the synthesis of advanced materials. Researchers have explored its use as a building block for constructing functional polymers and nanoparticles. The compound's ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira reactions, has been extensively documented. These reactions enable the formation of complex architectures with tailored properties, making it a versatile precursor in material science.

In terms of chemical synthesis, 5-Chloro-2-ethynylbenzaldehyde can be prepared through several routes. One common method involves the Friedel-Crafts acylation of chlorobenzene derivatives, followed by subsequent alkyne introduction via nucleophilic aromatic substitution. The optimization of these steps has been a focus of recent research, with studies demonstrating improved yields and selectivity through the use of novel catalysts and reaction conditions.

The electronic properties of 5-Chloro-2-ethynylbenzaldehyde have also been studied in depth. Computational chemistry techniques, such as density functional theory (DFT), have been employed to analyze its molecular orbitals and reactivity patterns. These studies reveal that the compound exhibits significant electron-withdrawing effects due to the chlorine atom and the triple bond, which influence its reactivity in various chemical transformations.

One particularly promising application of 5-Chloro-2-ethynylbenzaldehyde is in drug discovery. Its structure lends itself well to medicinal chemistry efforts, where it can serve as a scaffold for designing bioactive molecules. Recent research has focused on its potential as an anti-cancer agent, with studies indicating that it may inhibit key enzymes involved in tumor growth and metastasis.

Furthermore, 5-Chloro-2-ethynylbenzaldehyde has shown promise in catalysis. Its ability to coordinate with metal catalysts has been leveraged in asymmetric catalysis, enabling the synthesis of chiral compounds with high enantioselectivity. This property opens up new avenues for its use in industrial processes and fine chemical synthesis.

In conclusion, 5-Chloro-2-ethynylbenzaldehyde is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.